Cas no 122398-33-8 (4-[dimethyl-[3-(tetradecanoylamino)propyl]azaniumyl]butane-1-sulfonate)

• Product Name: 4-[dimethyl-[3-(tetradecanoylamino)propyl]azaniumyl]butane-1-sulfonate
• CAS No: 122398-33-8
• MF: C₂₃H₄₈N₂O₄S
• MW: 448.703226089478
• CID: 2617974
• PubChem ID: 16760298
• Update Time: 2025-04-21

4-[dimethyl-[3-(tetradecanoylamino)propyl]azaniumyl]butane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-[dimethyl-[3-(tetradecanoylamino)propyl]azaniumyl]butane-1-sulfonate
• 4-{Dimethyl[3-(tetradecanoylamino)propyl]azaniumyl}butane-1-sulfonate
• ASB 14-4, >=97.0% (TLC)
• DTXSID80587889
• SCHEMBL16289963
• 122398-33-8
• ASB-14-4

• Inchi： 1S/C23H48N2O4S/c1-4-5-6-7-8-9-10-11-12-13-14-18-23(26)24-19-17-21-25(2,3)20-15-16-22-30(27,28)29/h4-22H2,1-3H3,(H-,24,26,27,28,29)
• InChI Key： DJYNLMBZWBLUKQ-UHFFFAOYSA-N
• SMILES： S(CCCC[N+](C)(C)CCCNC(CCCCCCCCCCCCC)=O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 448.33347919Da
• Monoisotopic Mass: 448.33347919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 94.7Ų